Cas no 2171876-88-1 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid)

1-3-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid is a fluorinated pyrrolidine derivative featuring an Fmoc-protected aminohexanoyl linker. This compound is particularly valuable in peptide synthesis and medicinal chemistry due to its dual functional groups—carboxylic acid and Fmoc-protected amine—enabling selective modifications. The 4,4-difluoropyrrolidine moiety enhances conformational rigidity and metabolic stability, making it useful for designing protease-resistant peptides or bioactive small molecules. The Fmoc group allows for orthogonal deprotection under mild basic conditions, facilitating solid-phase peptide synthesis (SPPS). Its structural features make it a versatile intermediate for developing fluorinated peptidomimetics or probes for biochemical studies.
1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid structure
2171876-88-1 structure
Product Name:1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid
CAS No:2171876-88-1
MF:C26H28F2N2O5
MW:486.507734298706
CID:6429398
PubChem ID:165523726
Update Time:2025-06-09

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid
    • EN300-1534335
    • 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid
    • 2171876-88-1
    • Inchi: 1S/C26H28F2N2O5/c1-2-7-16(12-23(31)30-13-22(24(32)33)26(27,28)15-30)29-25(34)35-14-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-11,16,21-22H,2,7,12-15H2,1H3,(H,29,34)(H,32,33)
    • InChI Key: SFZIOEZKPKOBSY-UHFFFAOYSA-N
    • SMILES: FC1(CN(C(CC(CCC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O)F

Computed Properties

  • Exact Mass: 486.19662832g/mol
  • Monoisotopic Mass: 486.19662832g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 35
  • Rotatable Bond Count: 9
  • Complexity: 772
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 95.9Ų

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1534335-0.05g
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid
2171876-88-1
0.05g
$2829.0 2023-06-05
Enamine
EN300-1534335-0.1g
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid
2171876-88-1
0.1g
$2963.0 2023-06-05
Enamine
EN300-1534335-0.25g
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid
2171876-88-1
0.25g
$3099.0 2023-06-05
Enamine
EN300-1534335-0.5g
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid
2171876-88-1
0.5g
$3233.0 2023-06-05
Enamine
EN300-1534335-1.0g
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid
2171876-88-1
1g
$3368.0 2023-06-05
Enamine
EN300-1534335-2.5g
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid
2171876-88-1
2.5g
$6602.0 2023-06-05
Enamine
EN300-1534335-5.0g
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid
2171876-88-1
5g
$9769.0 2023-06-05
Enamine
EN300-1534335-10.0g
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid
2171876-88-1
10g
$14487.0 2023-06-05
Enamine
EN300-1534335-50mg
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid
2171876-88-1
50mg
$2829.0 2023-09-26
Enamine
EN300-1534335-100mg
1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-4,4-difluoropyrrolidine-3-carboxylic acid
2171876-88-1
100mg
$2963.0 2023-09-26

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid Related Literature

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid

Research Brief on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid (CAS: 2171876-88-1)

In recent years, the compound 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid (CAS: 2171876-88-1) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique difluoropyrrolidine moiety and fluorenylmethoxycarbonyl (Fmoc) protecting group, has shown promise in various applications, including peptide synthesis, drug discovery, and targeted therapeutics. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current applications and potential future directions.

The structural complexity of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid makes it a valuable building block in peptide chemistry. Recent studies have highlighted its role in facilitating the synthesis of modified peptides with enhanced stability and bioactivity. The incorporation of the difluoropyrrolidine ring, in particular, has been shown to improve metabolic stability and resistance to enzymatic degradation, making it an attractive candidate for the development of peptide-based therapeutics. Furthermore, the Fmoc group serves as a versatile protecting group, enabling efficient solid-phase peptide synthesis (SPPS) and subsequent deprotection under mild conditions.

One of the most notable applications of this compound is in the design of protease inhibitors. Researchers have demonstrated that the difluoropyrrolidine scaffold can mimic transition-state analogs, thereby inhibiting key proteases involved in disease pathways. For instance, a recent study published in the Journal of Medicinal Chemistry reported the successful use of this compound in the development of inhibitors targeting SARS-CoV-2 main protease (Mpro), showcasing its potential in antiviral drug discovery. The study underscored the importance of the difluoropyrrolidine motif in enhancing binding affinity and selectivity.

Beyond its applications in peptide synthesis and protease inhibition, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid has also been explored in the context of targeted drug delivery. Its ability to conjugate with various bioactive molecules while maintaining stability under physiological conditions has made it a promising candidate for the development of prodrugs and antibody-drug conjugates (ADCs). Recent preclinical studies have shown that derivatives of this compound can effectively deliver cytotoxic payloads to cancer cells, minimizing off-target effects and improving therapeutic efficacy.

Despite these advancements, challenges remain in the large-scale synthesis and optimization of this compound. Researchers are actively investigating novel synthetic routes to improve yield and purity, as well as exploring its potential in other therapeutic areas, such as neurodegenerative diseases and autoimmune disorders. The ongoing research efforts are expected to further elucidate the full scope of its applications and pave the way for its translation into clinical settings.

In conclusion, 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-4,4-difluoropyrrolidine-3-carboxylic acid represents a versatile and promising tool in chemical biology and medicinal chemistry. Its unique structural features and broad applicability make it a valuable asset in drug discovery and development. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing unmet medical needs and advancing therapeutic innovation.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent